
Introduction: The Significance of 5-Bromo-2-
ethoxythiazole

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 5-Bromo-2-ethoxythiazole

CAS No.: 1086382-60-6

Cat. No.: B1391084 Get Quote

5-Bromo-2-ethoxythiazole is a heterocyclic compound built upon a core thiazole ring, a

scaffold of significant interest in medicinal chemistry and materials science.[1] Its structure,

featuring an ethoxy group at the 2-position and a bromine atom at the 5-position, provides a

unique combination of electronic properties and reactive handles for further chemical

modification. The thiazole nucleus is a key component in numerous FDA-approved drugs, and

substituted derivatives are constantly being explored for novel therapeutic applications.

Notably, 5-Bromo-2-ethoxythiazole itself has been investigated for its potential as an α-

glucosidase inhibitor, suggesting a possible role in the management of diabetes by modulating

carbohydrate absorption.[1] The bromine atom serves as a versatile synthetic handle, allowing

for nucleophilic substitution reactions to create a diverse library of derivatives for structure-

activity relationship (SAR) studies.[1][2] A thorough and accurate characterization of this

molecule is, therefore, the foundational first step for any research and development program

that utilizes it as a building block.

This guide provides a comprehensive overview of the essential characterization data for 5-
Bromo-2-ethoxythiazole, framed with the practical insights of a seasoned scientist. We will

delve into the causality behind experimental choices, ensuring that the presented protocols are

not just lists of steps but self-validating systems for generating reliable data.
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The fundamental properties of 5-Bromo-2-ethoxythiazole are summarized below. These data

are critical for calculating molar equivalents in reactions, understanding its solubility, and

ensuring proper handling and storage.

Property Value Source

Molecular Formula C₅H₆BrNOS [1]

Molecular Weight 208.08 g/mol [1]

CAS Number 1086382-60-6 [3]

Appearance Colorless Oil [3]

Structure

Synthesis and Purification: A Validated Protocol
The reliable synthesis of 5-Bromo-2-ethoxythiazole is paramount for obtaining pure material

for characterization and subsequent applications. The most efficient and high-yielding reported

method involves the electrophilic bromination of the electron-rich 2-ethoxythiazole precursor.

Rationale for Method Selection
The chosen method employs N-Bromosuccinimide (NBS) as the brominating agent in a polar

aprotic solvent, N,N-dimethylformamide (DMF). This approach is favored over using elemental

bromine (Br₂) for several reasons:

Selectivity: NBS is a milder and more selective source of electrophilic bromine, which is

crucial for preventing over-bromination or side reactions with the sensitive thiazole ring.[1]

Safety and Handling: NBS is a solid, making it significantly easier and safer to handle and

measure compared to highly corrosive and volatile liquid bromine.

High Yield: The literature reports a high yield of 91% for this specific protocol, making it an

efficient use of starting materials.[1][3]

Mild Conditions: The reaction proceeds smoothly at room temperature, obviating the need for

heating or cooling baths and simplifying the experimental setup.[1]
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Synthesis Workflow Diagram
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Synthesis Stage

Purification Stage

Dissolve 2-ethoxythiazole
in DMF

Add N-Bromosuccinimide (NBS)
in one portion

Stir at Room Temperature
(20-25°C) for 3 hours

Direct Loading onto
Silica Gel Column

Reaction Mixture

Elute with 10% Ethyl Acetate
in Hexane

Collect Fractions and
Concentrate in vacuo

5-Bromo-2-ethoxythiazole
(Colorless Oil, 91% Yield)

Pure Product
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Material Generation

Analytical Workflow

Final Confirmation

Synthesized
5-Bromo-2-ethoxythiazole

Mass Spectrometry (MS)
Confirms Molecular Weight & Isotopic Pattern

NMR Spectroscopy
(¹H & ¹³C)

Confirms Connectivity & Structure

Infrared (IR) Spectroscopy
Confirms Functional Groups

Chromatography
(TLC/HPLC)

Assesses Purity

Structurally Confirmed
& Pure Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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